Cas no 6054-00-8 (2H-1-Benzopyran,3-phenyl-)

• Product Name: 2H-1-Benzopyran,3-phenyl-
• CAS No: 6054-00-8
• MF: C₁₅H₁₂O
• MW: 208.255184173584
• CID: 510640
• PubChem ID: 500460
• Update Time: 2025-04-19

2H-1-Benzopyran,3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran,3-phenyl-
• 3(2H)-isoflavene
• 3-phenyl-2H-chromene

• Inchi： 1S/C15H12O/c1-2-6-12(7-3-1)14-10-13-8-4-5-9-15(13)16-11-14/h1-10H,11H2
• InChI Key： CNNBJLXLTIKXGJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 208.08886
• Monoisotopic Mass: 208.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 3.4

Experimental Properties

• Density: 1.139
• Boiling Point: 340.5°C at 760 mmHg
• Flash Point: 156.3°C
• Refractive Index: 1.618
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes